(Z)-3-(3,4-dihydroxybenzylidene)-5-(3,4-dihydroxyphenyl)-2(3H)-furanone

• Molecular Formula: C17H12O6
• Molecular Weight: 312.27 g/mol
• IUPAC Name: (3Z)-5-(3,4-dihydroxyphenyl)-3-[(3,4-dihydroxyphenyl)methylidene]furan-2-one
• InChI: InChI=1S/C17H12O6/c18-12-3-1-9(6-14(12)20)5-11-8-16(23-17(11)22)10-2-4-13(19)15(21)7-10/h1-8,18-21H/b11-5-
• InChI Key: TZBZGNPXKXHFKI-WZUFQYTHSA-N
• Isomeric SMILES: C1=CC(=C(C=C1/C=C\2/C=C(OC2=O)C3=CC(=C(C=C3)O)O)O)O
• Canonical SMILES: C1=CC(=C(C=C1C=C2C=C(OC2=O)C3=CC(=C(C=C3)O)O)O)O

Description

(Z)-3-(3,4-dihydroxybenzylidene)-5-(3,4-dihydroxyphenyl)-2(3H)-furanone is a butenolide that is furan-2(3H)-one substituted by a 3,4-dihydroxybenzylidene group at position 3 and a 3,4-dihydroxyphenyl group at position 5. It has been isolated from the roots of Scorzonera judaica. It has a role as a plant metabolite. It is a member of catechols and a butenolide.

Scientific Research Applications

Phytochemistry and Natural Compounds

• Phenolic Compounds Isolation : This compound has been isolated as a phenolic compound from the roots of Jordanian viper's grass, Scorzonera judaica. It's one of the phenolic compounds identified, indicating its presence in natural sources (Bader, de Tommasi, Cotugno, & Braca, 2011).

Synthetic and Chemical Applications

• Synthesis and Crystal Structure : The compound's synthesis and crystal structure have been explored, contributing to the understanding of its chemical properties and potential applications in synthetic chemistry (Wang Zhao-yang, 2012).
• Synthesis of Novel Compounds : It has been used in the synthesis of new compounds, such as in the formal total synthesis of Nostoclides I and II, showcasing its utility as a building block in complex organic synthesis (Bellina & Rossi, 2002).
• Conformationally Constrained Mimics : It's been utilized in the development of conformationally constrained mimics of biologically significant molecules, indicating its potential in medicinal chemistry (Hopper, Witiak, & Ziemniak, 1998).

Biological and Food Science

• Role in Food Flavor : Some furanone derivatives are significant in the flavor of various cooked foods and beverages, suggesting potential applications in food science and industry (Slaughter, 1999).
• Biological Functions : Furanone compounds have been identified as having multiple biological functions, ranging from pheromones in insects to potential anti-carcinogenic agents, highlighting the diverse biological activities of furanones (Slaughter, 1999; 2007).

Material Science

• Organic Dye Synthesis : It has been investigated as a scaffold for the synthesis of fluorescent organic dyes, showing its applicability in material science, particularly in the development of novel fluorescent materials (Varghese, Al-Busafi, Suliman, & Al-Kindy, 2015).